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Introduction
Andrographolide, a labdane diterpenoid derived from the plant Andrographis paniculata, has

garnered significant scientific interest for its potent anti-inflammatory properties.[1][2][3] This

natural compound has been extensively studied in various preclinical animal models of

inflammatory diseases, demonstrating its therapeutic potential by modulating key signaling

pathways involved in the inflammatory cascade.[4][5] These application notes provide a

comprehensive overview of the use of andrographolide in animal models of rheumatoid

arthritis, inflammatory bowel disease, asthma, and neuroinflammation. Detailed protocols for

inducing these models and administering andrographolide are provided to facilitate further

research and drug development.

Mechanism of Action: Targeting Inflammatory
Signaling Pathways
Andrographolide exerts its anti-inflammatory effects through a multi-targeted mechanism,

primarily by inhibiting pro-inflammatory signaling pathways and activating cellular antioxidant

responses. Key molecular targets include:
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Nuclear Factor-kappa B (NF-κB) Pathway: Andrographolide is a well-documented inhibitor of

the NF-κB signaling pathway, a central regulator of inflammation. It prevents the nuclear

translocation of NF-κB, thereby reducing the expression of a wide array of pro-inflammatory

genes, including cytokines like TNF-α, IL-6, and IL-1β, as well as enzymes such as COX-2

and iNOS.

Mitogen-Activated Protein Kinase (MAPK) Pathways: Andrographolide has been shown to

suppress the phosphorylation of key MAPK proteins, including p38, ERK1/2, and JNK. The

MAPK pathways are crucial for the production of inflammatory mediators.

Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) Pathway: By

interfering with the JAK/STAT pathway, andrographolide can modulate the signaling of

various cytokines, such as IL-6, that are pivotal in chronic inflammatory conditions.

Nuclear factor erythroid 2-related factor 2 (Nrf2) Pathway: Andrographolide can activate the

Nrf2 signaling pathway, which upregulates the expression of antioxidant enzymes like heme

oxygenase-1 (HO-1). This antioxidant activity helps to mitigate oxidative stress, a key

component of chronic inflammation.

Inflammatory Disease Models and
Andrographolide's Efficacy
Rheumatoid Arthritis (RA)
Rheumatoid arthritis is a chronic autoimmune disease characterized by synovial inflammation

and joint destruction. The collagen-induced arthritis (CIA) model in mice is a widely used

preclinical model that shares many pathological features with human RA.
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Animal Model Species/Strain
Andrographoli
de Treatment

Key Findings Reference

Adjuvant-

Induced Arthritis

(AIA)

Mice Not specified

Reduced clinical

arthritis scores,

neutrophil

infiltration, and

bone destruction.

Decreased

plasma levels of

TNF-α, IFN-γ, IL-

6, and IL-17A.

Increased IL-10

levels.

Collagen-

Induced Arthritis

(CIA)

Mice (DBA/1)
100 mg/kg/day

(oral gavage)

Significantly

attenuated

arthritis severity

and joint

damage.

Reduced serum

levels of anti-

collagen II

antibodies, TNF-

α, IL-1β, and IL-

6.

Osteoarthritis

(Surgical Model)
Rat

Intra-articular

injection

Attenuated

cartilage wear

and synovial

inflammation.

This protocol describes the induction of arthritis in DBA/1 mice using bovine type II collagen.

Materials:

Male DBA/1J mice (8-10 weeks old)
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Bovine Type II Collagen (emulsified in Complete Freund's Adjuvant - CFA)

Bovine Type II Collagen (emulsified in Incomplete Freund's Adjuvant - IFA)

Andrographolide

Vehicle (e.g., 0.5% CMC-Na)

Syringes and needles

Procedure:

Primary Immunization (Day 0):

Anesthetize mice.

Inject 100 µL of the bovine type II collagen/CFA emulsion intradermally at the base of the

tail.

Booster Immunization (Day 21):

Anesthetize mice.

Inject 100 µL of the bovine type II collagen/IFA emulsion intradermally at a site near the

primary injection.

Andrographolide Administration (Prophylactic or Therapeutic):

Prophylactic: Begin daily oral gavage of andrographolide (e.g., 100 mg/kg) or vehicle from

Day 0 or Day 18 until the end of the experiment.

Therapeutic: Begin daily oral gavage of andrographolide or vehicle after the onset of

clinical signs of arthritis (e.g., when an arthritis score of at least 1 is observed in one paw).

Arthritis Assessment:

Monitor mice daily for the onset and severity of arthritis starting from day 21.
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Score each paw based on a scale of 0-4 for erythema and swelling (0 = normal, 1 = mild,

2 = moderate, 3 = severe, 4 = maximal inflammation). The maximum score per mouse is

16.

Measure paw thickness using a caliper.

Sample Collection and Analysis (at sacrifice):

Collect blood for serum analysis of cytokines (TNF-α, IL-1β, IL-6) and anti-collagen

antibodies via ELISA.

Collect joint tissues for histological analysis of inflammation, pannus formation, cartilage

damage, and bone erosion.

Inflammatory Bowel Disease (IBD)
Inflammatory bowel disease, including ulcerative colitis and Crohn's disease, is characterized

by chronic inflammation of the gastrointestinal tract. The dextran sulfate sodium (DSS)-induced

colitis model is a widely used and reproducible model for studying colitis.
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Animal Model Species/Strain
Andrographoli
de/Derivative
Treatment

Key Findings Reference

DSS-Induced

Colitis
Mice (C57BL/6)

AL-1

(andrographolide

-lipoic acid

conjugate), 5-45

mg/kg (oral

gavage)

Reduced disease

activity index

(DAI), colon

length

shortening, and

histological

damage.

Inhibited MPO

activity and

suppressed pro-

inflammatory

cytokine

production (IL-

1β, IL-6, TNF-α,

IFN-γ). Increased

IL-10 secretion.

DSS-Induced

Colitis
Mice

Andrographolide

(AND) and

Andrographolide

Sodium Bisulfite

(ASB)

Reduced DAI

scores and

enhanced

intestinal barrier

function.

Inhibited MAPK

and NLRP3

pathways,

reducing IL-6

and TNF-α.

Restored the

balance of

Th17/Treg cells.

TNBS-Induced

Colitis

Mice Andrographolide Demonstrated

therapeutic effect

on colitis.

Decreased
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serum and colon

levels of TNF-α,

IL-1β, IL-6, and

IL-17A. Reduced

the percentage

of Th17 cells.

This protocol describes the induction of acute colitis in C57BL/6 mice.

Materials:

Male C57BL/6 mice (8-10 weeks old)

Dextran Sulfate Sodium (DSS, 36-50 kDa)

Andrographolide or its derivatives

Vehicle

Drinking bottles

Procedure:

Induction of Colitis (Day 0):

Prepare a 2.5-3% (w/v) solution of DSS in sterile drinking water.

Replace the regular drinking water with the DSS solution for 5-7 consecutive days. The

control group receives regular drinking water.

Andrographolide Administration:

Administer andrographolide (e.g., 5-45 mg/kg) or vehicle by oral gavage daily, starting

from Day 0 and continuing throughout the DSS administration period.

Monitoring Disease Activity:

Record the body weight of each mouse daily.
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Assess the Disease Activity Index (DAI) daily, which combines scores for weight loss, stool

consistency, and rectal bleeding.

Weight Loss: 0 (none), 1 (1-5%), 2 (5-10%), 3 (10-20%), 4 (>20%)

Stool Consistency: 0 (normal), 2 (loose), 4 (diarrhea)

Rectal Bleeding: 0 (none), 2 (occult blood), 4 (gross bleeding)

Sample Collection and Analysis (at sacrifice, e.g., Day 8):

Measure the length of the colon from the cecum to the anus.

Collect colon tissue for histological analysis of inflammation, ulceration, and crypt damage.

Measure myeloperoxidase (MPO) activity in the colon tissue as an indicator of neutrophil

infiltration.

Analyze the expression of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the colon

tissue via RT-PCR, ELISA, or Western blot.

Asthma
Asthma is a chronic respiratory disease characterized by airway inflammation,

hyperresponsiveness, and remodeling. The ovalbumin (OVA)-induced asthma model in mice is

a classic model for studying allergic airway inflammation.
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Animal Model Species/Strain
Andrographoli
de Treatment

Key Findings Reference

OVA-Induced

Asthma
Mice (BALB/c)

0.1, 0.5, 1 mg/kg

(intraperitoneal)

Reduced levels

of IL-4, IL-5, and

IL-13 in

bronchoalveolar

lavage fluid

(BALF).

Upregulated IFN-

γ levels.

OVA-Induced

Asthma
Mice Not specified

Ameliorated

airway

inflammatory cell

recruitment and

lung histological

alterations.

Reduced protein

and mRNA levels

of cytokines in

BALF, serum,

and lung tissue.

Hampered the

activation of NF-

κB and the

NLRP3

inflammasome.

OVA-Induced

Asthma

Mice (BALB/c) 0.1 mg/mL Attenuated the

production of IL-

6, IL-17A, IL-17F,

and RORγt.

Inhibited the

phosphorylation

of JAK1 and

STAT3.

Alleviated airway

remodeling and
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neutrophil

infiltration.

This protocol describes the induction of allergic airway inflammation in BALB/c mice.

Materials:

Female BALB/c mice (6-8 weeks old)

Ovalbumin (OVA)

Aluminum hydroxide (Alum)

Phosphate-buffered saline (PBS)

Andrographolide

Vehicle

Nebulizer

Procedure:

Sensitization (Days 0 and 14):

Inject mice intraperitoneally (i.p.) with 100 µg of OVA emulsified in 2 mg of alum in 200 µL

of PBS.

Repeat the sensitization on Day 14.

Airway Challenge (e.g., Days 28, 29, and 30):

Expose mice to an aerosol of 1-2% OVA in PBS for 30 minutes using a nebulizer.

Andrographolide Administration:

Administer andrographolide (e.g., 0.1-1 mg/kg, i.p.) or vehicle 1 hour before each OVA

challenge.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 18 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Collection and Analysis (24 hours after the last challenge):

Collect bronchoalveolar lavage fluid (BALF) to determine the total and differential

inflammatory cell counts (eosinophils, neutrophils, lymphocytes, macrophages).

Measure cytokine levels (IL-4, IL-5, IL-13, IFN-γ) in the BALF and serum by ELISA.

Collect lung tissue for histological analysis of inflammatory cell infiltration, goblet cell

hyperplasia, and mucus production.

Analyze the expression of inflammatory mediators in lung tissue by RT-PCR or Western

blot.

Neuroinflammation
Neuroinflammation is a key pathological feature of various neurodegenerative diseases. The

lipopolysaccharide (LPS)-induced neuroinflammation model is commonly used to study the

inflammatory processes in the brain.
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Animal Model Species/Strain
Andrographoli
de Treatment

Key Findings Reference

LPS-Induced

Neuroinflammati

on

Rat

mesencephalic

neuron-glia

cultures

Pre- and post-

treatment

Attenuated LPS-

induced

microglial

activation and

production of

ROS, TNF-α,

nitric oxide, and

prostaglandin

E2.

Chronic Cerebral

Hypoperfusion

Rat (Sprague

Dawley)
Not specified

Suppressed

neuronal

apoptosis,

astroglial

activation, and

neuroinflammatio

n. Enhanced

hippocampal

BDNF signaling.

Traumatic Brain

Injury (TBI)
Rat Not specified

Attenuated

neurological

deficit, cerebral

edema, and

apoptosis.

Inhibited

microglial

activation and

the expression of

pro-inflammatory

cytokines.

Inhibited NF-κB

and MAPK

signaling.
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Aged Octodon

degus (natural

model of

sporadic AD)

Octodon degus
2 or 4 mg/kg

(intraperitoneal)

Reduced total Aβ

burden,

astrogliosis, and

interleukin-6

levels. Reduced

markers of

oxidative stress.

This protocol describes the induction of systemic inflammation leading to neuroinflammation in

mice.

Materials:

Male C57BL/6 mice (8-10 weeks old)

Lipopolysaccharide (LPS) from E. coli

Sterile saline

Andrographolide

Vehicle

Procedure:

Induction of Neuroinflammation:

Administer a single intraperitoneal (i.p.) injection of LPS (e.g., 1-5 mg/kg) dissolved in

sterile saline. The control group receives an i.p. injection of sterile saline.

Andrographolide Administration:

Administer andrographolide or vehicle (e.g., intraperitoneally or orally) either as a pre-

treatment (e.g., 30 minutes before LPS injection) or post-treatment at various time points

after LPS administration.

Behavioral and Cognitive Assessment:
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Perform behavioral tests (e.g., open field test, Morris water maze) at different time points

after LPS injection to assess sickness behavior and cognitive deficits.

Sample Collection and Analysis (at various time points, e.g., 4, 24, 72 hours post-LPS):

Collect blood for serum analysis of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β).

Perfuse the animals and collect brain tissue (hippocampus, cortex).

Analyze brain tissue for markers of microglial and astrocyte activation (e.g., Iba1, GFAP)

by immunohistochemistry or Western blot.

Measure the levels of pro-inflammatory cytokines and other inflammatory mediators in

brain homogenates by ELISA, RT-PCR, or Western blot.

Assess neuronal damage and apoptosis (e.g., Fluoro-Jade B, TUNEL staining).

Visualization of Pathways and Workflows
Andrographolide's Anti-Inflammatory Signaling
Pathways
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Inflammatory Stimuli (LPS, Cytokines, etc.) Andrographolide Intervention

Intracellular Signaling Pathways

Nuclear Events & Gene Expression
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STAT
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p-STAT
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Caption: Andrographolide inhibits multiple pro-inflammatory signaling pathways.
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Experimental Workflow for Andrographolide in DSS-
Induced Colitis

Start:
C57BL/6 Mice

(8-10 weeks old)

Acclimatization
(1 week)

Random Grouping:
- Control

- DSS + Vehicle
- DSS + Andrographolide

Induction Phase (Days 0-7):
- DSS (2.5-3%) in drinking water

- Daily oral gavage of Andrographolide/Vehicle

Daily Monitoring:
- Body Weight

- Disease Activity Index (DAI)

Sacrifice
(e.g., Day 8)

Analysis:
- Colon Length & Histology

- MPO Activity
- Cytokine Levels (ELISA, RT-PCR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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